4-(3-N,N-Dimethylsulfamoylphenyl)-3-fluorophenol, 95%

• IUPAC Name: 3-(2-fluoro-4-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C14H14FNO3S/c1-16(2)20(18,19)12-5-3-4-10(8-12)13-7-6-11(17)9-14(13)15/h3-9,17H,1-2H3
• InChI Key: KJMWIDRPCDYHIW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=C(C=C(C=C2)O)F
• Molecular Formula: C14H14FNO3S
• Molecular Weight: 295.33 g/mol
• CAS No.: 1261982-18-6

Description

4-(3-N,N-Dimethylsulfamoylphenyl)-3-fluorophenol, 95% (4-DMSF-3-FP) is a chemical compound that has been used in a variety of scientific research applications. It is a white crystalline solid with a molecular formula of C10H11FO3S and a molecular weight of 218.24 g/mol. 4-DMSF-3-FP has been used in a variety of biochemical and physiological studies due to its unique properties and structure.

Scientific Research Applications

4-(3-N,N-Dimethylsulfamoylphenyl)-3-fluorophenol, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, as a building block for the synthesis of polymers, and as a catalyst for organic reactions. It has also been used in the study of enzyme kinetics and protein folding. 4-(3-N,N-Dimethylsulfamoylphenyl)-3-fluorophenol, 95% has been used in the study of the mechanism of action of some drugs, and has been used to study the effects of environmental pollutants on living organisms.

Mechanism of Action

4-(3-N,N-Dimethylsulfamoylphenyl)-3-fluorophenol, 95% has been studied for its mechanism of action in biochemical and physiological studies. It has been found to interact with a variety of proteins and enzymes, and has been shown to inhibit the activity of some enzymes. It has also been found to interact with DNA, and has been shown to affect the expression of certain genes.
Biochemical and Physiological Effects
4-(3-N,N-Dimethylsulfamoylphenyl)-3-fluorophenol, 95% has been studied for its biochemical and physiological effects. It has been found to affect the expression of certain genes, and has been shown to inhibit the activity of some enzymes. It has also been found to interact with a variety of proteins and enzymes, and has been found to affect the metabolism of some compounds.

Advantages and Limitations for Lab Experiments

4-(3-N,N-Dimethylsulfamoylphenyl)-3-fluorophenol, 95% has several advantages and limitations for use in lab experiments. The main advantage is its high purity and stability, which makes it ideal for use in a variety of experiments. However, it is also relatively expensive and can be difficult to obtain in large quantities. Additionally, it is not suitable for use in experiments involving living organisms due to its potential toxicity.

Future Directions

There are several potential future directions for 4-(3-N,N-Dimethylsulfamoylphenyl)-3-fluorophenol, 95%. It could be used in the study of the mechanism of action of drugs, the study of environmental pollutants, and the study of enzyme kinetics and protein folding. Additionally, it could be used in the synthesis of other compounds, as a building block for the synthesis of polymers, and as a catalyst for organic reactions. It could also be used in the study of the effects of environmental pollutants on living organisms, and could be used in the study of gene expression and regulation.

Synthesis Methods

4-(3-N,N-Dimethylsulfamoylphenyl)-3-fluorophenol, 95% can be synthesized using a variety of methods. The most common method is the reaction of 3-fluorophenol with dimethyl sulfate in the presence of a base such as sodium hydroxide. This reaction results in the formation of the desired compound in high yields and purity. Other methods of synthesis include the use of sodium hypochlorite, bromine, and other reagents.